molecular formula C18H23N3O3S B2777361 2-ethyl-N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)butanamide CAS No. 1005305-42-9

2-ethyl-N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)butanamide

Cat. No. B2777361
CAS RN: 1005305-42-9
M. Wt: 361.46
InChI Key: DUJBDOGXVLTXSV-UHFFFAOYSA-N
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Description

“2-ethyl-N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)butanamide” is a compound that falls under the category of pyridazine and pyridazinone derivatives . These are heterocycles that contain two adjacent nitrogen atoms and have shown a wide range of pharmacological activities . Pyridazine based systems have been shown to have numerous practical applications .


Synthesis Analysis

The synthesis of pyridazine and pyridazinone derivatives is a topic of interest in medicinal chemistry . The pharmaceutical industry has a continuing requirement for the synthesis of a diverse range of polysubstituted pyridazinone compounds bearing a varied range of ring substituents .


Molecular Structure Analysis

Pyridazinone is the derivative of pyridazine which belongs to an important group of heterocyclic compounds containing nitrogen atoms at 1 and 2 positions in a six-membered ring and oxygen atom at the 3 position of the ring .


Chemical Reactions Analysis

Pyridazine and its fused heterocyclic derivatives have recently received much attention from their reactions, synthetic and effective biological importance . The condensation of ethyl 5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxylate 1 with triethyl orthoformate in the presence of acetic anhydride as a catalyst gives the corresponding ethoxymethyleneamino intermediate 2 .

Mechanism of Action

The mechanism of action of pyridazine and pyridazinone derivatives is diverse, as they have been shown to possess a wide range of pharmacological activities such as antimicrobial, antidepressant anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant and various other anticipated biological activities .

properties

IUPAC Name

2-ethyl-N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]butanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H23N3O3S/c1-4-13(5-2)18(22)19-15-9-7-8-14(12-15)16-10-11-17(21-20-16)25(23,24)6-3/h7-13H,4-6H2,1-3H3,(H,19,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DUJBDOGXVLTXSV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(CC)C(=O)NC1=CC=CC(=C1)C2=NN=C(C=C2)S(=O)(=O)CC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H23N3O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

361.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-ethyl-N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)butanamide

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